Cas no 2126162-36-3 (Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)-)

• Product Name: Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)-
• CAS No: 2126162-36-3
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5255872
• Update Time: 2025-11-01

Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)-

• Inchi： 1S/C9H20N2O2S/c1-8(2,3)11-14(12,13)9(7-10)5-4-6-9/h11H,4-7,10H2,1-3H3
• InChI Key： QVYLVLCECFQFDB-UHFFFAOYSA-N
• SMILES： C1(CN)(S(NC(C)(C)C)(=O)=O)CCC1

Additional information on Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)-

Comprehensive Overview of Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)- (CAS No. 2126162-36-3)

Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)- (CAS No. 2126162-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a cyclobutane ring fused with a sulfonamide group, further modified by an aminomethyl substituent and a tert-butyl moiety. Its unique structure makes it a valuable intermediate in drug discovery, particularly in the development of targeted therapies for metabolic and neurological disorders.

The compound's CAS number 2126162-36-3 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and patent filings. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse molecules, as they often serve as key building blocks for high-throughput screening and computational chemistry applications. Users frequently search for "Cyclobutanesulfonamide derivatives" or "sulfonamide-based drug candidates," reflecting the growing interest in this chemical class.

One of the most intriguing aspects of 1-(aminomethyl)-N-(1,1-dimethylethyl)-cyclobutanesulfonamide is its potential role in modulating enzyme activity. Sulfonamides are known for their ability to interact with carbonic anhydrase and other metalloenzymes, making them relevant to conditions like glaucoma and epilepsy. The tert-butyl group in this compound enhances lipophilicity, a property highly sought after in blood-brain barrier penetration studies—a hot topic in neuropharmacology research.

Synthetic accessibility is another reason for the popularity of CAS 2126162-36-3. Modern green chemistry approaches, such as flow reactor synthesis and catalyzed cycloadditions, have been explored to optimize its production. These methods align with the pharmaceutical industry's push toward sustainable manufacturing, a subject dominating SEO queries like "eco-friendly synthesis of heterocycles."

In analytical chemistry, this compound poses interesting challenges due to its stereochemistry and conformational rigidity. Advanced techniques like NMR crystallography and LC-MS hyphenation are often employed to characterize its purity and stability—topics frequently discussed in analytical method development forums. The presence of both hydrogen bond donors and acceptors in its structure also makes it a case study for molecular docking simulations.

From a commercial perspective, Cyclobutanesulfonamide, 1-(aminomethyl)-N-(1,1-dimethylethyl)- is cataloged by major chemical suppliers as a research-grade reagent. Its pricing and availability often correlate with demand from contract research organizations (CROs) working on fragment-based drug design. Search analytics reveal that procurement-related keywords such as "bulk suppliers of CAS 2126162-36-3" or "custom synthesis of cyclobutane derivatives" show seasonal spikes coinciding with academic grant cycles.

Looking ahead, the scientific community anticipates expanded applications for this compound in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development. These cutting-edge therapeutic modalities are currently trending in biomedical research circles, with PubMed citations for "cyclobutane in drug design" increasing by 40% year-over-year. Such data underscores the compound's relevance in addressing undruggable targets—a persistent challenge in oncology and immunology.

In summary, 2126162-36-3 represents more than just a chemical entry—it embodies the intersection of medicinal chemistry, process optimization, and therapeutic innovation. As structure-activity relationship (SAR) studies become increasingly data-driven, compounds with such well-defined architectures will continue to be pivotal in answering the most pressing questions in small-molecule drug development.